Cas no 12737-87-0 (Kanechlor 400)

Kanechlor 400 structure
Kanechlor 400 structure
Product Name:Kanechlor 400
CAS No:12737-87-0
MF:C12H6Cl4
MW:291.988039493561
CID:205716
PubChem ID:36400
Update Time:2025-04-19

Kanechlor 400 Chemical and Physical Properties

Names and Identifiers

    • Kanechlor 400
    • KANECLOR-400
    • KC 400
    • 3,3',5,5'-TETRACHLOROBIPHENYL
    • NSC 113288
    • DTXCID60769
    • 3,5,5'-Tetrachlorodiphenyl
    • AROCLOR 1248
    • PD144581
    • AROCLOR 1248, 1X1ML, ISO, 1UG/ML
    • 3,5,5'-Tetrachlorobiphenyl
    • 1, 3,3',5,5'-tetrachloro-
    • Biphenyl,3',5,5'-tetrachloro-
    • NSC113288
    • 1,1'-Biphenyl, 3,3',5,5'-tetrachloro- (9CI)
    • Kaneclor 400
    • J-005425
    • KC-400
    • 3,3',5,5'-Tetrachlorodiphenyl
    • 3,3',5,5'-Tetrachlorbiphenyl
    • 3,5,3',5'-Tetrachloro-Biphenyl
    • 1,3-dichloro-5-(3,5-dichlorophenyl)benzene
    • SCHEMBL463754
    • PCB 80
    • Pcb-1248
    • Q27116479
    • HSDB 6356
    • Chlorodiphenyl (48% Cl)
    • DTXSID4058657
    • aroclor-1248
    • PCB 1248
    • 3,3',5,5'-Tetrachloro-1,1'-biphenyl
    • CHEBI:35445
    • 3,3',5'-Tetrachlorobiphenyl
    • 33284-52-5
    • 3,3,5,5-TETRACHLOROBIPHENYL
    • NSC-113288
    • 12672-29-6
    • UNII-M8CJF43Q12
    • 1,1'-Biphenyl,3,3',5,5'-tetrachloro-
    • UTMWFJSRHLYRPY-UHFFFAOYSA-N
    • 3,5,3',5'-Tetrachlorobiphenyl
    • 12737-87-0
    • CHEMBL160213
    • 3,5,3',5'-Tetrachloro-Biphenyl(35Tcb)
    • InChI=1/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6
    • AKOS040752245
    • Arochlor 1248
    • 1,1'-Biphenyl, 3,3',5,5'-tetrachloro-
    • Biphenyl, 3,3',5,5'-tetrachloro- (8CI)
    • M8CJF43Q12
    • Biphenyl, 3,3',5,5'-tetrachloro-
    • Inchi: 1S/C12H6Cl4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6H
    • InChI Key: UTMWFJSRHLYRPY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 291.919411g/mol
  • Monoisotopic Mass: 289.922361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

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